Cas no 2069-14-9 (1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene)

• Product name: 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 2069-14-9
• MF: C₁₃H₇BrF₃NO₃
• MW: 362.098793268204
• MDL: MFCD00069136
• CID: 261370
• PubChem ID: 2782262

1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene
• 2-Bromo-2'-nitro-4'-(trifluoromethyl)diphenyl ether
• Benzene,1-(2-bromophenoxy)-2-nitro-4-(trifluoromethyl)-
• 2-BROMOPHENYL 2-NITRO-4-(TRIFLUOROMETHYL)PHENYL ETHER
• 2069-14-9
• AKOS008922575
• A814818
• CS-0333658
• 2-Bromo-2'-nitro-4'(trifluoromethyl)diphenylether
• MFCD00069136
• FT-0611400
• Benzene, 1-(2-bromophenoxy)-2-nitro-4-(trifluoromethyl)-
• 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene, 4-(2-Bromophenoxy)-3-nitrobenzotrifluoride, 2-(2-Bromophenoxy)-5-(trifluoromethyl)nitrobenzene
• 1-(2-Bromophenoxy)-2-Nitro-4-(Trifluoromethyl)-Benzene
• 2'-Bromo-2-nitro-4-(trifluoromethyl)diphenyl ether
• DB-045340

• MDL： MFCD00069136
• Inchi： InChI=1S/C13H7BrF3NO3/c14-9-3-1-2-4-11(9)21-12-6-5-8(13(15,16)17)7-10(12)18(19)20/h1-7H
• InChI Key： MEJCOJYNRIVQRG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)Br)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 360.95600
• Monoisotopic Mass: 360.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: 58 °C
• Boiling Point: 341.0±42.0 °C at 760 mmHg
• Flash Point: 160.0±27.9 °C
• Refractive Index: 1.562
• PSA: 55.05000
• LogP: 5.69160
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene

1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene, identified by the CAS number 2069-14-9, is a complex aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromophenoxy group, a nitro group, and a trifluoromethyl group attached to a benzene ring. These functional groups impart distinct chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds. Researchers have explored various synthetic pathways to efficiently prepare 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene. One notable approach involves the nucleophilic substitution of bromine atoms in bromophenols with other nucleophiles, followed by nitration and fluorination steps to introduce the nitro and trifluoromethyl groups, respectively. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

The physical properties of 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene are critical for its use in various chemical processes. The compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Additionally, its solubility in organic solvents makes it ideal for reactions requiring precise control over reaction conditions. The presence of electron-withdrawing groups like the nitro and trifluoromethyl groups significantly influences the compound's electronic properties, making it a valuable component in the development of advanced materials such as high-performance polymers and electronic devices.

In terms of applications, 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene has found utility in the synthesis of biologically active compounds. Its structure serves as a versatile scaffold for constructing molecules with potential pharmacological activities. For instance, researchers have utilized this compound as an intermediate in the synthesis of antiviral agents and anticancer drugs. The bromine atom in the phenoxy group can be readily substituted with other functional groups, enabling further diversification of its chemical properties.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and stability under different conditions. These studies have been instrumental in predicting the compound's behavior in complex chemical environments, aiding in its optimization for specific applications.

The environmental impact of 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to ensure its safe handling and disposal. Preliminary studies suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices.

In conclusion, 1-(2-Bromophenoxy)-2-nitro-4-(trifluoromethyl)benzene, CAS No. 2069-14-9, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent research advancements, positions it as a valuable tool for developing innovative solutions in various industries.